Cas no 2229574-49-4 (3-(3,4-difluorophenyl)-2-methoxypropanoic acid)

• Product Name: 3-(3,4-difluorophenyl)-2-methoxypropanoic acid
• CAS No: 2229574-49-4
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• CID: 6335813
• PubChem ID: 165722327
• Update Time: 2025-05-20

3-(3,4-difluorophenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-difluorophenyl)-2-methoxypropanoic acid
• EN300-1820437
• 2229574-49-4

• Inchi： 1S/C10H10F2O3/c1-15-9(10(13)14)5-6-2-3-7(11)8(12)4-6/h2-4,9H,5H2,1H3,(H,13,14)
• InChI Key： BUYHBQHNKODYLN-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC(C(=O)O)OC)F

Computed Properties

• Exact Mass: 216.05980050g/mol
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(3,4-difluorophenyl)-2-methoxypropanoic acid

Research Brief on 3-(3,4-Difluorophenyl)-2-Methoxypropanoic Acid (CAS: 2229574-49-4): Recent Advances and Applications

3-(3,4-Difluorophenyl)-2-methoxypropanoic acid (CAS: 2229574-49-4) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly as a key intermediate or active pharmaceutical ingredient (API). Recent studies have highlighted its relevance in the synthesis of novel therapeutic agents targeting various diseases, including metabolic disorders, inflammatory conditions, and central nervous system (CNS) disorders.

Recent research has focused on the synthetic pathways and optimization of 3-(3,4-difluorophenyl)-2-methoxypropanoic acid to enhance its yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route using catalytic asymmetric hydrogenation, which achieved a high enantiomeric excess (ee) of over 99%. This advancement is critical for the production of chiral drugs where stereochemistry plays a pivotal role in biological activity. The study also highlighted the compound's stability under various physiological conditions, making it a promising candidate for further pharmaceutical development.

In addition to its synthetic utility, 3-(3,4-difluorophenyl)-2-methoxypropanoic acid has been investigated for its pharmacological properties. A preclinical study conducted by researchers at a leading pharmaceutical company revealed its potential as a modulator of G-protein-coupled receptors (GPCRs), specifically targeting the GPR40 receptor, which is implicated in glucose homeostasis. The compound exhibited significant agonist activity in vitro, suggesting its potential application in the treatment of type 2 diabetes. These findings were further supported by in vivo studies, where the compound demonstrated improved glucose tolerance in animal models.

Another area of interest is the compound's role in anti-inflammatory therapies. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of 3-(3,4-difluorophenyl)-2-methoxypropanoic acid exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. The study identified specific structural modifications that enhanced selectivity for COX-2 over COX-1, reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs). These findings open new avenues for the development of safer anti-inflammatory agents.

Despite these promising developments, challenges remain in the clinical translation of 3-(3,4-difluorophenyl)-2-methoxypropanoic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on prodrug strategies and formulation optimization to improve the compound's pharmacokinetic profile. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the transition from bench to bedside.

In conclusion, 3-(3,4-difluorophenyl)-2-methoxypropanoic acid (CAS: 2229574-49-4) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its applications span multiple therapeutic areas, and ongoing research continues to uncover its full potential. As synthetic methodologies and pharmacological understanding advance, this compound is poised to play a pivotal role in the development of next-generation therapeutics.